4-butoxy-N-{[(2,4-dichlorophenyl)amino]carbonothioyl}benzamide

• IUPAC Name: 4-butoxy-N-[(2,4-dichlorophenyl)carbamothioyl]benzamide
• InChI: InChI=1S/C18H18Cl2N2O2S/c1-2-3-10-24-14-7-4-12(5-8-14)17(23)22-18(25)21-16-9-6-13(19)11-15(16)20/h4-9,11H,2-3,10H2,1H3,(H2,21,22,23,25)
• InChI Key: BTEGQMKYAWHOFK-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)NC(=S)NC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C18H18Cl2N2O2S
• Molecular Weight: 397.3 g/mol

Description

4-butoxy-N-{[(2,4-dichlorophenyl)amino]carbonothioyl}benzamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-butoxy-N-{[(2,4-dichlorophenyl)amino]carbonothioyl}benzamide involves the inhibition of specific enzymes and proteins involved in various cellular processes. This compound has been shown to inhibit the activity of certain kinases, which are enzymes that play a key role in cell signaling and proliferation. Additionally, it has been shown to bind to specific receptors in the brain, modulating the activity of certain neurotransmitters.
Biochemical and physiological effects:
4-butoxy-N-{[(2,4-dichlorophenyl)amino]carbonothioyl}benzamide has been shown to have various biochemical and physiological effects. In cancer cells, it has been shown to inhibit cell proliferation and induce cell death. In the brain, it has been shown to modulate the activity of certain neurotransmitters, leading to changes in behavior and cognitive function. Additionally, this compound has been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for developing drugs to treat inflammatory and oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-butoxy-N-{[(2,4-dichlorophenyl)amino]carbonothioyl}benzamide in lab experiments is its unique chemical structure and mechanism of action, which make it a potential candidate for developing new drugs. Additionally, this compound has been shown to have low toxicity, making it safer to use in lab experiments. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are many possible future directions for research related to 4-butoxy-N-{[(2,4-dichlorophenyl)amino]carbonothioyl}benzamide. One possible direction is to further investigate its potential applications in cancer research, particularly in combination with other drugs. Another possible direction is to study its effects on specific neurotransmitter systems in the brain, which could lead to the development of new drugs to treat neurological disorders. Additionally, further research is needed to optimize the synthesis method and improve the solubility of this compound for use in lab experiments.

Synthesis Methods

The synthesis of 4-butoxy-N-{[(2,4-dichlorophenyl)amino]carbonothioyl}benzamide involves the reaction of 2,4-dichloroaniline with carbon disulfide and butylamine in the presence of sodium hydroxide. The resulting product is then reacted with benzoyl chloride to obtain the final compound.

Scientific Research Applications

4-butoxy-N-{[(2,4-dichlorophenyl)amino]carbonothioyl}benzamide has been studied for its potential applications in various fields, including cancer research, drug discovery, and neuroscience. In cancer research, this compound has shown promising results in inhibiting the growth of cancer cells by targeting specific proteins involved in cell proliferation. In drug discovery, it has been studied as a potential candidate for developing new drugs due to its unique chemical structure and mechanism of action. In neuroscience, it has been shown to modulate the activity of certain neurotransmitters, making it a potential candidate for developing drugs to treat neurological disorders.